Cas no 66012-75-7 (1,1''-diphenyl-1H,1''H-5,5''-bitetrazole)

1,1''-diphenyl-1H,1''H-5,5''-bitetrazole structure
66012-75-7 structure
Product Name:1,1''-diphenyl-1H,1''H-5,5''-bitetrazole
CAS No:66012-75-7
MF:C14H10N8
MW:290.282800197601
CID:962972
PubChem ID:419191
Update Time:2025-04-19

1,1''-diphenyl-1H,1''H-5,5''-bitetrazole Chemical and Physical Properties

Names and Identifiers

    • 1,1''-diphenyl-1H,1''H-5,5''-bitetrazole
    • 1-phenyl-5-(1-phenyltetrazol-5-yl)tetrazole
    • 1,1'-diphenyl-1H,1'H-[5,5']bitetrazolyl
    • 1,1'-Diphenyl-5,5'-bitetrazole
    • 1,1'-Diphenyl-5,5'-ditetrazolyl
    • 5,5'-Bi-1H-tetrazole, 1,1'-diphenyl-
    • AC1L9H7Q
    • CTK2F6495
    • NSC111900
    • Tetrazol, 1-phenyl- 5-(1-phenyltetrazol-5-yl)-
    • 66012-75-7
    • SCHEMBL11536760
    • JYVUXSKXGWUDER-UHFFFAOYSA-N
    • NSC-111900
    • DTXSID70329295
    • DS-003159
    • Inchi: 1S/C14H10N8/c1-3-7-11(8-4-1)21-13(15-17-19-21)14-16-18-20-22(14)12-9-5-2-6-10-12/h1-10H
    • InChI Key: JYVUXSKXGWUDER-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C2=NN=NN2C2C=CC=CC=2)=NN=N1

Computed Properties

  • Exact Mass: 290.1031
  • Monoisotopic Mass: 290.10284235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 87.2
  • LogP: 1.30500
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